Cas no 138878-99-6 (1H-Inden-1-one, 2,3-dihydro-2-[(1-methyl-4-piperidinyl)methyl]-, (S)-)
138878-99-6 structure
Product Name:1H-Inden-1-one, 2,3-dihydro-2-[(1-methyl-4-piperidinyl)methyl]-, (S)-
CAS No:138878-99-6
MF:C16H21NO
MW:243.344044446945
CID:1256146
Update Time:2024-08-03
1H-Inden-1-one, 2,3-dihydro-2-[(1-methyl-4-piperidinyl)methyl]-, (S)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Inden-1-one, 2,3-dihydro-2-[(1-methyl-4-piperidinyl)methyl]-, (S)-
- 1H-Inden-1-one, 2,3-dihydro-2-[(1-methyl-4-piperidinyl)methyl]-, (S)- (9CI)
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- Inchi: 1S/C16H21NO/c1-17-8-6-12(7-9-17)10-14-11-13-4-2-3-5-15(13)16(14)18/h2-5,12,14H,6-11H2,1H3/t14-/m0/s1
- InChI Key: BPVUQMXHSAOCEZ-AWEZNQCLSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C[C@@H]1CC1CCN(C)CC1
Computed Properties
- Exact Mass: 243.16243
Experimental Properties
- Density: 1.075±0.06 g/cm3(Predicted)
- Boiling Point: 361.5±11.0 °C(Predicted)
- PSA: 20.31
- pka: 9.44±0.10(Predicted)
1H-Inden-1-one, 2,3-dihydro-2-[(1-methyl-4-piperidinyl)methyl]-, (S)- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
138878-99-6 (1H-Inden-1-one, 2,3-dihydro-2-[(1-methyl-4-piperidinyl)methyl]-, (S)-) Related Products
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